N-(4-chlorophenyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]urea

• Molecular Formula: C18H18ClN3O2
• Molecular Weight: 343.8 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-[4-(pyrrolidine-1-carbonyl)phenyl]urea
• InChI: InChI=1S/C18H18ClN3O2/c19-14-5-9-16(10-6-14)21-18(24)20-15-7-3-13(4-8-15)17(23)22-11-1-2-12-22/h3-10H,1-2,11-12H2,(H2,20,21,24)
• InChI Key: GHDCOHNULHPTKK-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)Cl

Description

N-(4-chlorophenyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]urea, commonly known as CPPU, is a synthetic plant growth regulator that has gained significant attention in the scientific community due to its potential applications in agriculture. CPPU belongs to the class of urea derivatives and is structurally similar to the natural plant hormone cytokinin. CPPU is known to promote cell division and differentiation, delay senescence, and improve fruit quality.

Mechanism of Action

CPPU acts as a cytokinin analog and binds to the cytokinin receptors in plants. CPPU promotes cell division and differentiation by activating the cell cycle regulators and increasing the expression of genes involved in cell division. CPPU also delays senescence by inhibiting the expression of senescence-related genes and promoting the expression of anti-senescence genes. CPPU improves fruit quality by increasing the sugar content, reducing the acidity, and enhancing the color and flavor of fruits.
Biochemical and Physiological Effects
CPPU has various biochemical and physiological effects on plants. CPPU promotes the synthesis of proteins, nucleic acids, and chlorophyll, which are essential for plant growth and development. CPPU also increases the activity of enzymes involved in carbohydrate metabolism, which results in the accumulation of sugars in fruits. CPPU also increases the uptake of nutrients, such as nitrogen and phosphorus, by plants.

Advantages and Limitations for Lab Experiments

CPPU has several advantages for lab experiments. CPPU is relatively stable and has a long shelf life, which makes it easy to store and transport. CPPU is also easy to dissolve in water, which allows for easy application to plants. However, CPPU can be expensive, which can limit its use in large-scale experiments. CPPU can also have variable effects on different plant species, which can make it difficult to generalize its effects.

Future Directions

There is still much to be learned about CPPU and its potential applications in agriculture. Future research should focus on optimizing the synthesis method of CPPU to increase its yield and reduce its cost. Future research should also investigate the effects of CPPU on different plant species and under different environmental conditions. Furthermore, future research should investigate the potential of CPPU to improve the resistance of plants to biotic and abiotic stresses, such as pests, diseases, and drought. Finally, future research should investigate the potential of CPPU to improve the nutritional quality of crops, such as increasing the content of vitamins and antioxidants.

Synthesis Methods

CPPU is synthesized through the reaction of 4-chlorophenyl isocyanate with 4-(1-pyrrolidinylcarbonyl)phenylamine. The reaction yields CPPU as a white crystalline powder with a purity of 99%. The synthesis method is relatively simple, and the yield of CPPU can be increased by optimizing the reaction conditions.

Scientific Research Applications

CPPU has been extensively studied for its potential applications in agriculture. CPPU is known to promote cell division and differentiation, delay senescence, and improve fruit quality. CPPU has been used to increase the yield and quality of various crops, including grapes, kiwifruit, apples, pears, and tomatoes. CPPU has also been used to improve the shelf life of fruits and vegetables by delaying senescence.